3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide

• IUPAC Name: 3-[[1-(2,3-dimethylphenyl)piperidin-4-yl]-methylamino]-N-methylpropanamide
• InChI: InChI=1S/C18H29N3O/c1-14-6-5-7-17(15(14)2)21-12-8-16(9-13-21)20(4)11-10-18(22)19-3/h5-7,16H,8-13H2,1-4H3,(H,19,22)
• InChI Key: SLXCGNGKZVJTBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCC(CC2)N(C)CCC(=O)NC)C
• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol

Description

3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide, also known as Fentanyl, is a synthetic opioid medication that is used for pain relief and anesthesia. It is a highly potent drug that is 50 to 100 times more potent than morphine. Due to its potency, it is used in small doses and is highly regulated.

Mechanism of Action

3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide works by binding to opioid receptors in the brain and spinal cord, which reduces the transmission of pain signals. It also activates the reward centers of the brain, which can lead to addiction.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and euphoria. It can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide in lab experiments include its potency and specificity for opioid receptors. However, its high potency also makes it difficult to work with and requires careful handling and regulation.

Future Directions

Future research on 3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide could focus on developing new pain medications that are less addictive and have fewer side effects. It could also focus on understanding the mechanisms of opioid addiction and developing new treatments for opioid use disorder. Additionally, research could explore the use of this compound in combination with other drugs to improve pain relief and reduce side effects.

Scientific Research Applications

3-[[1-(2,3-dimethylphenyl)piperidin-4-yl](methyl)amino]-N-methylpropanamide is used in scientific research to study pain pathways and opioid receptors. It is also used in pharmacological studies to develop new pain medications and to understand the mechanisms of opioid addiction.